Cas no 889943-16-2 (1H-Indole-3-carboxylicacid, 5,6-dimethoxy-)

• Product Name: 1H-Indole-3-carboxylicacid, 5,6-dimethoxy-
• CAS No: 889943-16-2
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 714326
• PubChem ID: 34177113
• Update Time: 2025-04-19

1H-Indole-3-carboxylicacid, 5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylicacid, 5,6-dimethoxy-
• 5,6-dimethoxy-1H-indole-3-carboxylic acid
• 889943-16-2
• DTXSID10653001
• A819864
• SCHEMBL17417585

• Inchi： 1S/C11H11NO4/c1-15-9-3-6-7(11(13)14)5-12-8(6)4-10(9)16-2/h3-5,12H,1-2H3,(H,13,14)
• InChI Key： BJHHMRTYEZAINS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C(C(=O)O)=CN2)OC

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives